Cas no 1174402-76-6 (5-methoxy-2-methylpyridine-3-carboxylic acid)

• Product Name: 5-methoxy-2-methylpyridine-3-carboxylic acid
• CAS No: 1174402-76-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD18254599
• CID: 1100551
• PubChem ID: 92133109
• Update Time: 2025-05-22

5-methoxy-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methyl-3-Pyridinecarboxylic acid
• 5-methoxy-2-methylpyridine-3-carboxylic acid
• 5-Methoxy-2-methylnicotinicacid
• SY322850
• MFCD18254599
• DS-016985
• BS-43631
• CS-0183576
• SCHEMBL21819468
• 1174402-76-6
• SB53717
• P19231
• 5-Methoxy-2-methylnicotinic acid

• MDL： MFCD18254599
• Inchi： 1S/C8H9NO3/c1-5-7(8(10)11)3-6(12-2)4-9-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： MKJCSEVPJYUUMG-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 5-methoxy-2-methylpyridine-3-carboxylic acid

5-Methoxy-2-methylpyridine-3-carboxylic Acid (CAS 1174402-76-6): A Comprehensive Overview

5-Methoxy-2-methylpyridine-3-carboxylic acid (CAS 1174402-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyridine derivative features a methoxy group at the 5-position and a methyl group at the 2-position, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "5-methoxy-2-methylpyridine-3-carboxylic acid synthesis" or "CAS 1174402-76-6 applications," reflecting its growing importance in drug development and material science.

The molecular structure of 5-methoxy-2-methylpyridine-3-carboxylic acid combines aromaticity with functional group versatility, enabling diverse chemical transformations. Its carboxylic acid moiety allows for easy derivatization, while the methoxy group contributes to electronic effects that influence reactivity. Recent publications highlight its role in creating "novel pharmaceutical intermediates" and "bioactive molecules," particularly in the development of kinase inhibitors and anti-inflammatory agents.

From a commercial perspective, 5-methoxy-2-methylpyridine-3-carboxylic acid has seen steady demand in the fine chemicals market. Suppliers often list it under search terms like "high purity 1174402-76-6" or "5-methoxy-2-methylpyridine-3-carboxylic acid supplier." The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents, properties that make it convenient for laboratory and industrial applications.

Analytical characterization of CAS 1174402-76-6 typically includes HPLC, NMR (1H and 13C), and mass spectrometry. The compound's stability profile shows it to be compatible with standard laboratory conditions when stored properly, though it should be protected from prolonged exposure to moisture. Researchers investigating "pyridine-3-carboxylic acid derivatives" often compare its properties with similar compounds like nicotinic acid or picolinic acid derivatives.

The synthetic utility of 5-methoxy-2-methylpyridine-3-carboxylic acid extends to multiple areas of medicinal chemistry. Recent patent literature reveals its incorporation into potential therapeutic agents targeting metabolic disorders and neurological conditions. This aligns with current trends in drug discovery focusing on "small molecule modulators" and "targeted therapies." The compound's structural features allow for strategic modifications that can optimize pharmacokinetic properties in drug candidates.

Environmental and safety considerations for 5-methoxy-2-methylpyridine-3-carboxylic acid follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. Material safety data sheets (MSDS) for this compound are available from reputable suppliers, addressing common queries about "1174402-76-6 safety data" and "handling precautions for pyridine carboxylic acids."

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to 5-methoxy-2-methylpyridine-3-carboxylic acid. Modern approaches emphasize atom economy and reduced waste generation, responding to industry demands for "environmentally friendly chemical synthesis." Catalytic methods and continuous flow processes have shown particular promise for scaling up production while maintaining high purity standards.

The global market for pyridine derivatives like CAS 1174402-76-6 continues to expand, driven by pharmaceutical and agrochemical applications. Market analysis reports frequently cite growing demand for "specialty heterocyclic compounds" and "pharmaceutical intermediates." This compound's unique substitution pattern makes it particularly valuable for creating molecular diversity in combinatorial chemistry and high-throughput screening programs.

Quality control specifications for 5-methoxy-2-methylpyridine-3-carboxylic acid typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. These standards address the needs of pharmaceutical customers searching for "GMP-grade pyridine derivatives" or "high-purity building blocks." Advanced analytical techniques including LC-MS and chiral HPLC are employed to ensure batch-to-batch consistency for critical applications.

Future research directions for 5-methoxy-2-methylpyridine-3-carboxylic acid may explore its potential in materials science applications, particularly in the development of organic electronic materials or metal-organic frameworks. The compound's conjugated system and functional group versatility make it an interesting candidate for "functional material design," aligning with current interests in "smart materials" and "molecular electronics."

For researchers considering 5-methoxy-2-methylpyridine-3-carboxylic acid for their projects, numerous synthetic protocols are available in the literature. Common search queries like "1174402-76-6 synthetic methods" or "modification of pyridine-3-carboxylic acids" yield valuable technical information. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly useful in medicinal chemistry programs focused on CNS-active compounds.

In summary, 5-methoxy-2-methylpyridine-3-carboxylic acid (CAS 1174402-76-6) represents an important building block in modern organic synthesis. Its combination of structural features and functional group compatibility continues to drive innovation across pharmaceutical and chemical research, addressing current challenges in "drug discovery" and "materials development." As research progresses, this compound will likely find expanded applications in emerging areas of chemical science.